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Compound of Interest

Compound Name: ethylsilane

Cat. No.: B1580638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling and storage

of ethylsilane. It includes a troubleshooting guide in a question-and-answer format to address

specific issues that may be encountered during experiments, alongside key physical and safety

data.

Physical and Chemical Properties
Ethylsilane is a colorless, flammable gas with a strong, unpleasant odor. It is highly reactive

and requires careful handling due to its flammability and potential for hazardous reactions with

air and moisture.[1]
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Property Value Source

Molecular Formula C₂H₈Si [2][3]

Molecular Weight 60.17 g/mol [2][3]

Boiling Point 19 °C (lit.) / -14 °C [1][2][3][4][5]

Melting Point -180 °C [1][4]

Flash Point < -40 °C [1][5]

Density 0.639 g/cm³ [1]

Vapor Pressure 3080 mmHg at 25°C [1]

Hydrolytic Sensitivity

Reacts extremely rapidly with

atmospheric moisture; may be

pyrophoric.

[4]

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common issues and questions regarding the use of ethylsilane in a

laboratory setting.

Q1: My reaction involving ethylsilane is not proceeding as expected, and I observe gas

evolution even before adding my other reactants. What could be the cause?

A1: This is likely due to the reaction of ethylsilane with moisture. Ethylsilane is extremely

sensitive to water and will react with atmospheric humidity or residual moisture in your

glassware to produce hydrogen gas.[1][4]

Troubleshooting Steps:

Ensure Dry Glassware: Thoroughly dry all glassware in an oven and cool it under a stream of

dry, inert gas (e.g., nitrogen or argon) before use.

Use Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous

solvents.
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Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas.

Check Reagent Purity: Ensure all other reagents are anhydrous.

Q2: I noticed a white solid forming in my reaction mixture containing ethylsilane. What is it and

how can I prevent it?

A2: The white solid is likely silicon dioxide (silica), formed from the hydrolysis and subsequent

condensation of ethylsilane in the presence of water.

Troubleshooting Steps:

Follow all the precautions outlined in A1 to rigorously exclude moisture from your reaction.

If the reaction is a hydrosilylation, ensure your catalyst is not contaminated with water.

Q3: My hydrosilylation reaction with ethylsilane is giving low yields and multiple side products.

What are the common side reactions?

A3: Platinum-catalyzed hydrosilylation, a common application for ethylsilane, can be

accompanied by several side reactions:[6]

Alkene Isomerization: The catalyst can isomerize the starting alkene.[6]

Dehydrogenative Silylation: This can lead to the formation of vinylsilanes.[6]

Hydrogenation: The alkene may be reduced to an alkane.

Troubleshooting Steps:

Catalyst Choice: The choice of catalyst and ligands can significantly influence selectivity.

Consider using a more selective catalyst system.

Reaction Conditions: Optimize the reaction temperature and time. Lower temperatures may

reduce side reactions.

Substrate Purity: Ensure the purity of your alkene and silane.
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Q4: Can I use a standard ABC fire extinguisher for a fire involving ethylsilane?

A4: No. Water-based extinguishers should not be used as ethylsilane reacts with water.[7]

While a dry chemical (ABC) extinguisher might be used for a resulting fire, for a pyrophoric

chemical like ethylsilane, a Class D fire extinguisher (for combustible metals) or powdered

lime is recommended to smother the fire.[7] It is crucial to have the appropriate fire extinguisher

readily available when working with pyrophoric materials.

Q5: What are the immediate first aid measures in case of skin or eye contact with ethylsilane?

A5:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Safe Handling and Storage Workflow
The following diagram outlines the essential steps for the safe handling and storage of

ethylsilane in a research environment.
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Start: Planning Experiment
with Ethylsilane

1. Don Personal Protective Equipment (PPE)
- Flame-retardant lab coat

- Chemical splash goggles & face shield
- Chemically resistant gloves

2. Work in a Certified Chemical Fume Hood

3. Prepare Inert Atmosphere Setup
(e.g., Schlenk line or glove box)

4. Retrieve Ethylsilane Cylinder

Store Ethylsilane Cylinder
in a cool, dry, well-ventilated area
away from incompatible materials.

5. Transfer Ethylsilane
- Use stainless steel tubing

- Perform under inert atmosphere

6. Conduct Experiment

7. Quench Excess Reagent Safely
- Slow addition to a suitable solvent
- Follow established lab procedures

8. Dispose of Waste Properly
- Collect in a labeled, sealed container

- Follow institutional hazardous waste guidelines

9. Clean and Decontaminate Equipment

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of ethylsilane.
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Experimental Protocols
General Protocol for Handling Pyrophoric Reagents like Ethylsilane:

Preparation: Before starting any work, ensure that a colleague is aware of the experiment

and that all necessary safety equipment (fire extinguisher, safety shower, eyewash station) is

accessible and in working order.[7][8]

Inert Atmosphere: All manipulations of ethylsilane should be carried out under an inert

atmosphere (e.g., nitrogen or argon) using either a glovebox or a Schlenk line.[7]

Transfer: Use a syringe or cannula transfer technique for liquid or gaseous reagents. Ensure

all connections are secure to prevent leaks.

Quenching: Unused or residual ethylsilane must be quenched safely. This is typically done

by slowly adding the reagent to a stirred, cooled (e.g., with an ice bath) solution of a high-

boiling point, non-reactive solvent like isopropanol or tert-butanol, followed by a slow addition

of water. This process should be performed under an inert atmosphere.

Disposal: All waste materials contaminated with ethylsilane must be treated as hazardous

waste and disposed of according to institutional guidelines.[8] Empty containers should be

triple-rinsed with an inert solvent, and the rinsate must also be quenched and disposed of as

hazardous waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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